Allamandin

• Molecular Formula: C15H16O7
• Molecular Weight: 308.28 g/mol
• IUPAC Name: methyl (1S,4S,5S,6S,8S,10S,11E,14S)-11-ethylidene-6-hydroxy-12-oxo-7,9,13-trioxatetracyclo[6.5.1.01,10.04,14]tetradec-2-ene-5-carboxylate
• InChI: InChI=1S/C15H16O7/c1-3-6-10-15(22-11(6)16)5-4-7-8(12(17)19-2)13(18)21-14(20-10)9(7)15/h3-5,7-10,13-14,18H,1-2H3/b6-3+/t7-,8-,9-,10+,13+,14+,15+/m1/s1
• InChI Key: UEOKCUGZTJHPBW-AAKUPCIZSA-N
• Isomeric SMILES: C/C=C/1\[C@H]2[C@@]3(C=C[C@H]4[C@@H]3[C@@H](O2)O[C@@H]([C@H]4C(=O)OC)O)OC1=O
• SMILES: CC=C1C2C3(C=CC4C3C(O2)OC(C4C(=O)OC)O)OC1=O
• synonyms: allamandin

Description

Allamandin is a terpene lactone.

Scientific Research Applications

1. Insecticidal Properties

Allamandin, isolated from Allamanda cathartica Linn, has been identified for its insecticidal activities. Three compounds - allamandin, allamandicin, and allamdin - were isolated from the plant and tested for antifeeding and insecticidal activities against Pieris rapae larvae. The study found that allamdin exhibited superior insecticidal activity compared to the positive control toosendanin (Gan, 2013).

2. Anti-Mitotic Activity

Research on the dichloromethane fraction obtained from Allamanda schottii, a species closely related to Allamanda cathartica, demonstrated anti-mitotic activity towards sea urchin eggs. This study reinforces the anti-tumor potential of Allamanda schottii, suggesting potential applications for Allamanda cathartica in cancer research (Sousa et al., 2009).

3. Wound Healing Activity

The aqueous extract of Allamanda cathartica L. has been evaluated for its wound healing activity in rats. The study showed significant promotion of wound healing, with an increase in skin breaking strength, weight of granulation tissue, and hydroxyproline content. Histological studies indicated increased collagen formation and a reduced number of inflammatory cells in wounds treated with the extract (Nayak et al., 2006).